Cas no 1903-94-2 (9H-Carbazole-1-carboxaldehyde)

9H-Carbazole-1-carboxaldehyde Properties

Names and Identifiers

• 9H-Carbazole-1-carboxaldehyde
• 9H-carbazole-1-carbaldehyde
• formylcarbazole
• DB-220100
• G73753
• SCHEMBL2253358
• InChI=1/C13H9NO/c15-8-9-4-3-6-11-10-5-1-2-7-12(10)14-13(9)11/h1-8,14
• AKOS006315874
• 1903-94-2
• NS00126028
• DTXSID60471691
• +Expand

• InChIKey： VMHCBSGWJYTOML-UHFFFAOYSA-N
• Inchi： 1S/C13H9NO/c15-8-9-4-3-6-11-10-5-1-2-7-12(10)14-13(9)11/h1-8,14H
• SMILES： O=C([H])C1C([H])=C([H])C([H])=C2C=1N([H])C1=C([H])C([H])=C([H])C([H])=C21

Computed Properties

• Exact Mass: 194.06064
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 195.068413911g/mol
• Heavy Atom Count: 15
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 32.9

Experimental Properties

• PSA: 29.96
• Boiling Point: 428.4±18.0 °C(Predicted)
• Melting Point: 143 °C(Solv: ethanol (64-17-5))
• Density: 1.322±0.06 g/cm3(Predicted)